Cas no 881683-80-3 ((2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethylester)

• Product Name: (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethylester
• CAS No: 881683-80-3
• MF: C₁₆H₂₇NO₅
• MW: 313.389285326004
• CID: 2188669
• PubChem ID: 46941498
• Update Time: 2025-06-08

(2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethylester Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[[(tert-butoxy)carbonyl]amino]-5-oxo-8-nonenoic acid ethyl ester
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxonon-8-enoate
• ETHYL (S)-2-((TERT-BUTOXYCARBONYL)AMINO)-5-OXONON-8-ENOATE
• E83518
• AKOS015894489
• SCHEMBL13925029
• 881683-80-3
• ethyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxonon-8-enoate
• DB-309780
• (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethylester

• Inchi： 1S/C16H27NO5/c1-6-8-9-12(18)10-11-13(14(19)21-7-2)17-15(20)22-16(3,4)5/h6,13H,1,7-11H2,2-5H3,(H,17,20)/t13-/m0/s1
• InChI Key： GJEDAZUFCSWHKI-ZDUSSCGKSA-N
• SMILES： O(C(N[C@H](C(=O)OCC)CCC(CCC=C)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.189
• Monoisotopic Mass: 313.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethylester

Introduction to (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid Ethyl Ester (CAS No. 881683-80-3)

(2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester (CAS No. 881683-80-3) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as a protected amino acid derivative, is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, an oxo group, and an ethyl ester moiety. These features make it a valuable intermediate in the synthesis of complex molecules and peptides, as well as a potential candidate for drug development.

The tert-butoxycarbonyl (Boc) protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for selective reactions at other functional groups, which is crucial in the stepwise synthesis of complex molecules. The oxo group at the C-5 position adds further complexity and reactivity to the molecule, making it suitable for various chemical transformations. The ethyl ester moiety at the C-8 position provides solubility and stability, which are important considerations in both synthetic and biological applications.

Recent research has highlighted the potential of (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester in the development of novel therapeutics. For instance, studies have shown that this compound can be used as a building block in the synthesis of peptides with enhanced biological activity. One such study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

Another area of interest is the use of (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The Boc protecting group can be designed to be cleaved under specific physiological conditions, releasing the active amino acid derivative. This approach can improve drug delivery and reduce side effects, which are critical factors in drug design.

The synthesis of (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester involves several well-established chemical reactions. The process typically begins with the protection of an amino acid using tert-butyldimethylsilyl (TBS) or Boc groups, followed by oxidation to introduce the oxo group and esterification to form the ethyl ester. The choice of starting materials and reaction conditions can significantly impact the yield and purity of the final product.

In terms of its physical properties, (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester is a white crystalline solid with a melting point ranging from 100°C to 110°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The safety profile of (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester has been extensively studied. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be stored under dry conditions and away from strong acids or bases to prevent degradation. Additionally, personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure.

In conclusion, (2S)-2-(tert-Butoxy)carbonylamino-5-oxo-8-nonenoicacid ethyl ester (CAS No. 881683-80-3) is a versatile compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an ideal intermediate for the synthesis of complex molecules and peptides, while its biological properties suggest promising applications in drug development. As research continues to advance, this compound is likely to play an increasingly important role in various scientific and medical fields.